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Compound of Interest

Compound Name: 3'-Chloro-3-phenylpropiophenone

CAS No.: 388091-63-2

Cat. No.: B1314846

Get Quote

Safety and Handling Guide: 3'-Chloro-3-
phenylpropiophenone
Chemical Identity & Structural Context
Compound Name: 3'-Chloro-3-phenylpropiophenone CAS Number: 388091-63-2 IUPAC

Name: 1-(3-chlorophenyl)-3-phenylpropan-1-one Synonyms: 3-Chloro-dihydrochalcone; 3'-

Chloro-hydrochalcone Molecular Formula: C₁₅H₁₃ClO Molecular Weight: 244.72 g/mol

Structural Disambiguation
This compound is a dihydrochalcone derivative, characterized by a saturated ethyl bridge

connecting a 3-chlorobenzoyl group and a phenyl ring. It is distinct from 3'-

chloropropiophenone (CAS 34841-35-5), which lacks the terminal phenyl group on the propyl

chain. Researchers must verify the CAS number to ensure the correct substrate is being used,

as the "3-phenyl" substituent significantly alters solubility and steric properties compared to the

simpler propiophenone analogs.
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Physicochemical Properties & Hazard Identification
Note: Specific experimental data for CAS 388091-63-2 is limited in public registries. The

following data is derived from structure-activity relationships (SAR) of close structural analogs

(e.g., 3'-chloropropiophenone and dihydrochalcone).

Property Value / Description

Physical State Solid (Crystalline powder) or low-melting solid.

Melting Point
Predicted range: 45–60 °C (Analogous to

Dihydrochalcone MP ~48°C).

Solubility
Insoluble in water; soluble in organic solvents

(DCM, Ethyl Acetate, DMSO).

Reactivity
Stable under normal conditions. Ketone moiety

susceptible to reduction or nucleophilic attack.

GHS Classification (Inferred)
Signal Word:WARNING

Hazard Class Hazard Statement Code

Skin Corrosion/Irritation Causes skin irritation. H315

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2]
H319

STOT - Single Exposure
May cause respiratory

irritation.
H335

Engineering Controls & Personal Protective
Equipment (PPE)[5]
Engineering Controls[5]
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Primary Barrier: All open handling (weighing, transfer) must be performed within a certified

Chemical Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).

Secondary Barrier: Use a localized powder containment balance enclosure if the fume hood

is unavailable for weighing.

PPE Matrix[6]
Respiratory: If fume hood containment is breached or during spill cleanup, use a half-face

respirator with P95 (Particulate) and OV (Organic Vapor) cartridges.

Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm). Break-through time is generally

>480 min for solid handling, but replace immediately upon solvent contamination.

Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses with side shields

are insufficient if dust generation is possible.

Handling & Synthesis Workflow
The following workflow outlines the safe transfer and reaction setup for 3'-Chloro-3-
phenylpropiophenone, minimizing exposure risk.
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Figure 1: Safe handling workflow for 3'-Chloro-3-phenylpropiophenone from storage to

reaction.

Emergency Response Protocols
Spill Response Decision Tree
In the event of a spill, immediate action is required to prevent contamination.[3][4][5]
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Figure 2: Decision logic for spill remediation based on physical state.

First Aid Measures
Inhalation: Move victim to fresh air immediately.[4] If breathing is difficult, administer oxygen.

[6]

Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.

Remove contaminated clothing.[1][2][3][5]

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact

lenses if present.[1][2][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical

personnel.

Storage & Compatibility[2][5][9][10]
Storage Conditions: Store in a cool, dry place (2–8°C recommended for long-term stability).

Keep container tightly closed.

Incompatibilities: Strong oxidizing agents (e.g., permanganates, peroxides) and strong

bases.

Shelf Life: Re-test purity annually using HPLC or GC-MS, as alpha-hydrogens can be

susceptible to autoxidation over prolonged periods.

Waste Disposal
Classification: Hazardous Chemical Waste.
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Stream:Halogenated Organic Waste.

Protocol: Dissolve solid waste in a combustible solvent (e.g., acetone) before disposal if

required by facility protocols. Do not discharge into sewer systems.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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